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Compound of Interest

2,3-O-Isopropylidenyl euscaphic
Compound Name: d
aci

cat. No.: B15593379

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the structure-activity relationships (SAR) of
euscaphic acid and its derivatives, focusing on their potential as therapeutic agents. While
direct and extensive SAR studies on a wide range of euscaphic acid derivatives are currently
limited in publicly available literature, this guide summarizes the known biological activities of
euscaphic acid and draws comparisons with structurally similar, well-studied pentacyclic
triterpenoids like ursolic acid and oleanolic acid to infer potential SAR trends.

Overview of Biological Activities

Euscaphic acid, a naturally occurring pentacyclic triterpenoid, has demonstrated a range of
promising biological activities, including anticancer, anti-inflammatory, and hypoglycemic
effects. Understanding the relationship between its chemical structure and biological function is
crucial for the design and development of more potent and selective therapeutic agents.

Anticancer Activity

Euscaphic acid has been shown to inhibit the proliferation and promote apoptosis of cancer
cells. A key mechanism of its anticancer action is the silencing of the PI3BK/AKT/mTOR
signaling pathway, a critical pathway in cancer cell growth and survival.[1]

Signaling Pathway
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The diagram below illustrates the proposed mechanism of action of euscaphic acid in cancer
cells. Euscaphic acid treatment leads to the downregulation of key proteins in the
PI3K/AKT/mTOR pathway, ultimately inhibiting cell proliferation and inducing apoptosis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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